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Compound of Interest

Compound Name: 3,5-Diaminobenzoic acid

Cat. No.: B042222

Researchers and scientists in drug development must prioritize safety when handling chemical
compounds. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of 3,5-Diaminobenzoic acid, ensuring a secure laboratory
environment.

Chemical Profile:

Name: 3,5-Diaminobenzoic acid

CAS Number: 535-87-5

Molecular Formula: C7HsN20:2

Appearance: White to brown solid powder.[1]

Hazard Identification: 3,5-Diaminobenzoic acid is considered a hazardous substance.[2] It
can cause skin and eye irritation, and may lead to respiratory irritation.[1][3] Ingestion may be
harmful.[2] It is important to avoid creating dust, as it can form explosive mixtures with air.[2]

Personal Protective Equipment (PPE)

A crucial first line of defense against chemical exposure is the correct use of Personal
Protective Equipment (PPE). The following table summarizes the recommended PPE for
handling 3,5-Diaminobenzoic acid.
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PPE Category

Recommended Equipment

Specifications

Eye/Face Protection

Safety Goggles

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[4]

Skin Protection

Chemical Resistant Gloves

Wear protective gloves.[1] Use
proper glove removal
technique to avoid skin

contact.[5]

Protective Clothing

Wear suitable protective
clothing.[1] This includes a lab
coat, and for larger quantities,
fire/flame resistant and
impervious clothing may be

necessary.[4]

Respiratory Protection

Approved Mask/Respirator

In well-ventilated areas, a
NIOSH-approved mask is
recommended.[1] If exposure
limits are exceeded or irritation
is experienced, a full-face

respirator should be used.[4]

Handling and Storage

Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.
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Aspect Procedure
Handle in a well-ventilated place.[4] Avoid
T contact with skin and eyes.[2] Avoid breathing
andlin
J dust.[1] Wash hands thoroughly after handling.
[1]
Store in a cool, well-ventilated place in the
original container.[1] Keep the container tightly
Storage

closed.[1] Store away from strong acids, strong

bases, sources of ignition, and direct sunlight.[1]

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is vital.

Situation

First Aid / Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[6] Seek medical

advice.[1]

Skin Contact

Immediately remove all contaminated clothing.
[2] Wash skin with plenty of soap and water.[1] If

skin irritation occurs, get medical advice.[1]

Remove to fresh air and keep at rest in a

Inhalation position comfortable for breathing.[1] If you feel

unwell, call a POISON CENTER or doctor.[1]
) Do NOT induce vomiting.[1] Rinse mouth with

Ingestion . . .
water.[5] Obtain emergency medical attention.[1]
Remove all ignition sources.[2] Use dry clean-up

Spil procedures and avoid generating dust.[2]

pi

Collect the material in a suitable, labeled

container for waste disposal.[2]
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Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[2] Dispose
of this material and its container to a hazardous or special waste collection point.[1] Puncture

containers to prevent re-use.[2]

Experimental Workflow & Emergency Protocols

To further clarify the necessary procedures, the following diagrams illustrate the standard
workflow for handling 3,5-Diaminobenzoic acid and the appropriate response to a spill.
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Standard Handling Workflow for 3,5-Diaminobenzoic Acid
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Caption: Standard Operating Procedure for Handling 3,5-Diaminobenzoic Acid.
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Emergency Spill Response for 3,5-Diaminobenzoic Acid
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Caption: Emergency Response Protocol for a 3,5-Diaminobenzoic Acid Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b042222?utm_src=pdf-custom-synthesis
https://www.oxfordlabfinechem.com/msds/(D-03224)%203,5-DIAMINOBENZOIC%20ACID%2099.pdf
https://datasheets.scbt.com/sc-214177.pdf
https://www.fishersci.com/store/msds?partNumber=AC112111000&productDescription=3%2C5-DIAMINOBENZOIC+ACID%2C+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/35-diaminobenzoicacid-pid_Seven42766.html
https://www.cdhfinechemical.com/images/product/msds/37_1466392467_35-DIAMINOBENZOICACIDCASNO-535-87-5-MSDS.pdf
https://pim-resources.coleparmer.com/sds/55965.pdf
https://www.benchchem.com/product/b042222#personal-protective-equipment-for-handling-3-5-diaminobenzoic-acid
https://www.benchchem.com/product/b042222#personal-protective-equipment-for-handling-3-5-diaminobenzoic-acid
https://www.benchchem.com/product/b042222#personal-protective-equipment-for-handling-3-5-diaminobenzoic-acid
https://www.benchchem.com/product/b042222#personal-protective-equipment-for-handling-3-5-diaminobenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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